Cas no 93982-07-1 (Decanoic acid,2-hexyl-, isooctadecyl ester (9CI))

• Product name: Decanoic acid,2-hexyl-, isooctadecyl ester (9CI)
• CAS No: 93982-07-1
• MF: C₃₄H₆₈O₂
• MW: 508.90253162384
• CID: 815616
• PubChem ID: 44153638

Decanoic acid,2-hexyl-, isooctadecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,2-hexyl-, isooctadecyl ester (9CI)
• 16-methylheptadecyl 2-hexyldecanoate
• isooctadecyl 2-hexyldecanoate
• DTXSID90916747
• 93982-07-1
• Decanoic acid,2-hexyl-,isooctadecyl ester(9ci)
• SCHEMBL9770047
• EINECS 301-196-3

• Inchi： InChI=1S/C34H68O2/c1-5-7-9-11-22-26-30-33(29-25-10-8-6-2)34(35)36-31-27-23-20-18-16-14-12-13-15-17-19-21-24-28-32(3)4/h32-33H,5-31H2,1-4H3
• InChI Key： XXJNFNBURBMYRL-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(CCCCCC)C(=O)OCCCCCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 508.52193141g/mol
• Monoisotopic Mass: 508.52193141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 30
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters